(5-Nitrobenzo[b]thiophen-2-yl)methanol

• CAS No.: 4688-15-7
• Molecular Formula: C9H7NO3S
• Molecular Weight: 209.22 g/mol
• IUPAC Name: (5-nitro-1-benzothiophen-2-yl)methanol
• InChI: InChI=1S/C9H7NO3S/c11-5-8-4-6-3-7(10(12)13)1-2-9(6)14-8/h1-4,11H,5H2
• InChI Key: HMVHUMJLIMTJJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1[N+](=O)[O-])C=C(S2)CO

Description

(5-Nitrobenzo[b]thiophen-2-yl)methanol is a nitro-substituted benzothiophene derivative characterized by a hydroxymethyl group at the 2-position and a nitro group at the 5-position of the fused aromatic system. The nitro group confers strong electron-withdrawing properties, influencing both chemical reactivity and biological activity. This compound is of interest in medicinal chemistry due to its structural similarity to bioactive benzothiophene derivatives, such as Zileuton analogs, which are known for their anti-inflammatory and leukotriene-inhibitory properties .

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent at the 5-position of the benzothiophene scaffold significantly impacts molecular properties. Key comparisons include:

Compound	Substituent (Position)	Molecular Formula	Molecular Weight	Key Properties/Applications
(5-Nitrobenzo[b]thiophen-2-yl)methanol	-NO₂ (5)	C₉H₇NO₃S	209.22 g/mol	Anti-inflammatory, SAR studies
5-Bromobenzo[b]thiophene-2-methanol	-Br (5)	C₉H₇BrOS	243.12 g/mol	Pharmacologically active API impurity
(5-Aminobenzo[b]thiophen-2-yl)methanol	-NH₂ (5)	C₉H₉NOS	179.24 g/mol	Potential metabolic derivative (hypothetical)

• Nitro vs. The bromo derivative (5-Bromobenzo[b]thiophen-2-methanol) is reported as a drug impurity, suggesting differences in metabolic stability compared to the nitro analog .

Stereochemical Considerations

• In contrast, chemical syntheses may yield racemic mixtures unless chiral catalysts or resolving agents are employed .
• Diastereoisomer formation, as observed in for ferrocenyl(thiophen-2-yl)methanol derivatives, could complicate the isolation of pure stereoisomers in nitro-substituted analogs .